![molecular formula C12H24Cl3N5 B6272826 1-({5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}methyl)piperazine trihydrochloride CAS No. 2031259-23-9](/img/no-structure.png)
1-({5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}methyl)piperazine trihydrochloride
Description
“1-({5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}methyl)piperazine trihydrochloride” is a chemical compound with the CAS Number: 2031259-23-9 . It has a molecular weight of 344.71 . The IUPAC name of this compound is 3-(piperazin-1-ylmethyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine trihydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H21N5.3ClH/c1-2-4-11-14-15-12(17(11)7-3-1)10-16-8-5-13-6-9-16;;;/h13H,1-10H2;3*1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Other physical and chemical properties such as melting point, boiling point, and solubility are not specified in the available sources.Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 1-(piperazin-1-yl)methanamine with 1H-1,2,4-triazole-3-carboxaldehyde to form 1-(1H-1,2,4-triazol-3-ylmethyl)piperazine. This intermediate is then reacted with 1,2-dibromoethane to form 1-(2-bromoethyl)-1H-1,2,4-triazol-3-ylmethyl)piperazine. Finally, the compound is treated with hydrochloric acid to obtain the trihydrochloride salt of the desired compound.", "Starting Materials": [ "1-(piperazin-1-yl)methanamine", "1H-1,2,4-triazole-3-carboxaldehyde", "1,2-dibromoethane", "hydrochloric acid" ], "Reaction": [ "1-(piperazin-1-yl)methanamine is reacted with 1H-1,2,4-triazole-3-carboxaldehyde in the presence of a suitable solvent and a catalyst to form 1-(1H-1,2,4-triazol-3-ylmethyl)piperazine.", "1-(1H-1,2,4-triazol-3-ylmethyl)piperazine is then reacted with 1,2-dibromoethane in the presence of a suitable solvent and a base to form 1-(2-bromoethyl)-1H-1,2,4-triazol-3-ylmethyl)piperazine.", "Finally, 1-(2-bromoethyl)-1H-1,2,4-triazol-3-ylmethyl)piperazine is treated with hydrochloric acid to obtain the trihydrochloride salt of the desired compound." ] } | |
CAS RN |
2031259-23-9 |
Product Name |
1-({5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}methyl)piperazine trihydrochloride |
Molecular Formula |
C12H24Cl3N5 |
Molecular Weight |
344.7 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
